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Compound of Interest

Compound Name: SSR128129E

Cat. No.: B15579221 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and stability of the FGFR

inhibitor, SSR128129E, when prepared in Dimethyl Sulfoxide (DMSO). Below you will find

frequently asked questions, troubleshooting guides, and detailed experimental protocols to

ensure the successful use of this compound in your research.

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of SSR128129E in DMSO?

A1: The reported solubility of SSR128129E in DMSO varies slightly among suppliers, but it is

generally considered to have high solubility. Values typically range from 45 mg/mL to 69

mg/mL. For specific details, please refer to the solubility data table below. It is recommended to

use fresh, high-quality DMSO, as absorbed moisture can reduce the solubility of the

compound.[1]

Q2: How should I prepare a stock solution of SSR128129E in DMSO?

A2: To prepare a stock solution, add the appropriate volume of DMSO to your vial of

SSR128129E powder to achieve the desired concentration. To aid dissolution, you can warm

the solution to 37°C and use an ultrasonic bath for a short period.[2] Always ensure the solution

is clear and all powder has dissolved before use.
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Q3: What are the recommended storage conditions for an SSR128129E stock solution in

DMSO?

A3: For long-term storage, it is recommended to aliquot the stock solution into single-use vials

and store them at -20°C or -80°C.[1][3][4][5][6] Aliquoting is crucial to prevent degradation that

can occur with repeated freeze-thaw cycles.[1]

Q4: How long is the SSR128129E stock solution stable in DMSO?

A4: The stability of the stock solution depends on the storage temperature. At -20°C, it is

generally stable for at least one month, with some sources suggesting up to three months.[1][3]

[4][5][6] For longer-term storage of up to a year, -80°C is recommended.[1][6]

Q5: Can I store the SSR128129E stock solution at room temperature or 4°C?

A5: It is not recommended to store the stock solution at room temperature or 4°C for extended

periods. While the powder form is stable at 4°C for up to two years, once in a solvent, it should

be stored frozen to ensure its integrity.[6] For immediate use within the same day, keeping the

solution at room temperature is acceptable.[2]
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Issue Possible Cause Recommended Solution

Precipitate observed in the

stock solution upon thawing.

The compound may have

come out of solution during

freezing or the solubility limit

was exceeded.

Gently warm the vial to 37°C

and sonicate until the

precipitate redissolves.[2]

Before use, allow the vial to sit

at room temperature for at

least an hour.[2] Ensure the

solution is completely clear

before adding to your

experimental system.

Difficulty dissolving the

SSR128129E powder in

DMSO.

The DMSO may have

absorbed moisture, reducing

its solvating power. The

concentration being prepared

may be too high.

Use fresh, anhydrous DMSO.

[1] Try warming the solution

and sonicating.[2] If the

compound still does not

dissolve, consider preparing a

slightly lower concentration

stock solution.

Inconsistent experimental

results using the same stock

solution.

The stock solution may have

degraded due to improper

storage or multiple freeze-thaw

cycles.

Prepare a fresh stock solution

from the powder. Ensure

proper aliquoting and storage

of the new stock solution to

avoid future degradation.[1]

Quantitative Data Summary
SSR128129E Solubility in DMSO
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Supplier
Reported Solubility
(mg/mL)

Molar Concentration (mM)

Selleck Chemicals 69 199.24[1]

BioCrick ≥ 54 155.93[2]

MedchemExpress ≥ 54 155.93[5]

Merck Millipore 50 Not specified[3]

TargetMol 45 129.94[7]

SSR128129E Stock Solution Stability in DMSO
Storage Temperature Duration Source

-80°C Up to 1 year Selleck Chemicals[1]

-80°C 6 months
MedchemExpress,

InvivoChem[4][5][6]

-20°C Up to 3 months Merck Millipore[3]

-20°C 1 month

MedchemExpress, Selleck

Chemicals, InvivoChem[1][4]

[5][6]

-20°C "Several months" BioCrick[2]

Experimental Protocols
Protocol for Preparing a 50 mM Stock Solution of
SSR128129E in DMSO
Materials:

SSR128129E powder (Molecular Weight: 346.31 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes or vials
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Vortex mixer

Ultrasonic water bath

37°C water bath or incubator

Procedure:

Calculate the required mass of SSR128129E for your desired volume of 50 mM stock

solution. For example, for 1 mL of a 50 mM stock solution, you would need 17.32 mg of

SSR128129E.

Weigh the calculated amount of SSR128129E powder and place it in a sterile vial.

Add the calculated volume of anhydrous DMSO to the vial.

Vortex the solution for 30-60 seconds to mix.

If the powder is not fully dissolved, place the vial in a 37°C water bath for 5-10 minutes.

Following warming, place the vial in an ultrasonic water bath for 5-10 minutes.

Visually inspect the solution to ensure all particulate matter has dissolved and the solution is

clear.

If preparing for long-term storage, aliquot the stock solution into single-use, sterile vials.

Label the vials clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C.
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Workflow for preparing and storing SSR128129E stock solution.
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Troubleshooting workflow for a thawed SSR128129E stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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